Cas no 2769-94-0 (2,4-bis(1-phenylethyl)phenol)

• Product name: 2,4-bis(1-phenylethyl)phenol
• CAS No: 2769-94-0
• MF: C₂₂H₂₂O
• MW: 302.409486293793
• CID: 914874
• PubChem ID: 102877

2,4-bis(1-phenylethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2,4-bis(1-phenylethyl)phenol
• AI3-08264
• Phenol, 2,4-bis(1-phenylethyl)-
• UNII-8Q3R0CBD0S
• Bis(1-phenylethyl)phenol
• Phenol, 2,4-bis(.alpha.-methylbenzyl)-
• NS00048450
• SCHEMBL9081257
• 2,4-BIS(1-METHYLBENZYL)PHENOL
• Q27270882
• 2,4-di-(1-phenylethyl)phenol
• 2,4-DI(1-PHENYLETHYL)PHENOL
• EINECS 247-154-7
• UNII-F6O029662Y
• 2,4-Bis(1-phenylethyl)phenol #
• 2,4-di-(alpha-methylbenzyl)phenol
• CHEMBL252313
• 8Q3R0CBD0S
• Phenol, bis(1-phenylethyl)-
• EN300-19074989
• 25640-70-4
• Z2574928183
• 2769-94-0
• J166.879J
• 2,4-BIS(.ALPHA.-METHYLBENZYL)PHENOL
• DTXSID50863021
• EINECS 220-460-8
• AKOS025296200
• F6O029662Y
• 2, 4-bis(1-phenylethyl)phenol
• 2,4-bis-(1-Phenylethyl)phenol
• DB-313075
• DTXCID10811705
• 2,4-BIS(ALPHA-METHYLBENZYL)PHENOL
• PHENOL, 2,4-BIS(ALPHA-METHYLBENZYL)-

• Inchi： InChI=1S/C22H22O/c1-16(18-9-5-3-6-10-18)20-13-14-22(23)21(15-20)17(2)19-11-7-4-8-12-19/h3-17,23H,1-2H3
• InChI Key： RCFAHSGZAAFQJH-UHFFFAOYSA-N
• SMILES： CC(C1=CC=CC=C1)C2=CC(=C(C=C2)O)C(C)C3=CC=CC=C3

Computed Properties

• Exact Mass: 302.16716
• Monoisotopic Mass: 302.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2Ų
• XLogP3: 6.1

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Linear diarylheptanoids